Cas no 107103-92-4 (5,5,5-trifluoro-3-methylpentanoic acid)

• Product Name: 5,5,5-trifluoro-3-methylpentanoic acid
• CAS No: 107103-92-4
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• MDL: MFCD20640410
• CID: 3583122
• PubChem ID: 59707007
• Update Time: 2025-04-22

5,5,5-trifluoro-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5,5,5-trifluoro-3-methyl-
• 3-methyl-5,5,5-trifluoropentanoic acid
• 5,5,5-trifluoro-3-methylpentanoic acid
• 107103-92-4
• SCHEMBL4299339
• F86475
• EN300-1936802
• 5,5,5-trifluoro-3-methylpentanoicacid

• MDL： MFCD20640410
• Inchi： 1S/C6H9F3O2/c1-4(2-5(10)11)3-6(7,8)9/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： XPBDETVICWHQIA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CC(F)(F)F

Computed Properties

• Exact Mass: 170.05546401Da
• Monoisotopic Mass: 170.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids